Cas no 1361788-78-4 (5-(2,3-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine)

• Product Name: 5-(2,3-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine
• CAS No: 1361788-78-4
• MF: C₁₂H₆Cl₂F₂N₂O₃
• MW: 335.090447902679
• CID: 4928228
• Update Time: 2025-05-24

5-(2,3-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine

• Inchi： 1S/C12H6Cl2F2N2O3/c13-8-3-1-2-7(10(8)14)6-4-9(18(19)20)11(17-5-6)21-12(15)16/h1-5,12H
• InChI Key： DKPABDIKKZLLCU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=NC(=C(C=1)[N+](=O)[O-])OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 4.8
• Topological Polar Surface Area: 67.9

Additional information on 5-(2,3-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine

Research Brief on 5-(2,3-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine (CAS: 1361788-78-4)

5-(2,3-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine (CAS: 1361788-78-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a dichlorophenyl group and a difluoromethoxy substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense scientific inquiry.

The synthesis of 5-(2,3-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to minimize by-products and enhance the scalability of the synthesis. The compound's structural integrity has been confirmed through advanced spectroscopic techniques, including NMR and mass spectrometry, which are critical for ensuring its suitability for further pharmacological evaluations.

Pharmacological studies have revealed that 5-(2,3-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine exhibits potent activity against specific biological targets. Preliminary in vitro assays indicate that the compound interacts with key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its nitro group has been implicated in modulating oxidative stress responses, which could be leveraged for therapeutic interventions in diseases characterized by oxidative damage.

In vivo studies have further corroborated the compound's efficacy. Animal models treated with 5-(2,3-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine demonstrated significant reductions in markers of inflammation and oxidative stress. These findings are particularly relevant for the development of treatments for chronic inflammatory conditions, such as rheumatoid arthritis and neurodegenerative diseases. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, is currently under investigation to assess its clinical viability.

Despite its promising attributes, challenges remain in the development of 5-(2,3-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine as a therapeutic agent. Issues such as potential toxicity, off-target effects, and formulation stability need to be addressed through comprehensive preclinical studies. Researchers are also exploring structural modifications to enhance the compound's selectivity and reduce adverse effects, which could pave the way for its transition into clinical trials.

In conclusion, 5-(2,3-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine represents a compelling candidate for further investigation in the realm of chemical biology and drug development. Its unique chemical structure and promising pharmacological properties underscore its potential to address unmet medical needs. Continued research efforts will be essential to fully elucidate its therapeutic potential and overcome existing challenges, ultimately contributing to the advancement of innovative treatments in the pharmaceutical industry.